Cas no 88975-60-4 (Benzamide, N-[[[2-(cyanomethyl)phenyl]amino]thioxomethyl]-)

• Product Name: Benzamide, N-[[[2-(cyanomethyl)phenyl]amino]thioxomethyl]-
• CAS No: 88975-60-4
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 617405
• PubChem ID: 71321165
• Update Time: 2025-04-19

Benzamide, N-[[[2-(cyanomethyl)phenyl]amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[[2-(cyanomethyl)phenyl]amino]thioxomethyl]-
• N-[[2-(cyanomethyl)phenyl]carbamothioyl]benzamide
• 88975-60-4
• DTXSID10751011
• N-{[2-(Cyanomethyl)phenyl]carbamothioyl}benzamide

• Inchi： 1S/C16H13N3OS/c17-11-10-12-6-4-5-9-14(12)18-16(21)19-15(20)13-7-2-1-3-8-13/h1-9H,10H2,(H2,18,19,20,21)
• InChI Key： JRFBQPKFKRUMDI-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC=CC=1CC#N

Computed Properties

• Exact Mass: 295.07793322g/mol
• Monoisotopic Mass: 295.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97Ų